Cas no 25462-28-6 (2-(pentan-3-yl)propane-1,3-diol)

2-(pentan-3-yl)propane-1,3-diol structure
25462-28-6 structure
Product Name:2-(pentan-3-yl)propane-1,3-diol
CAS No:25462-28-6
MF:C8H18O2
MW:146.227323055267
CID:279738
PubChem ID:213079
Update Time:2025-09-17

2-(pentan-3-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(1-ethylpropyl)-
    • 2-pentan-3-ylpropane-1,3-diol
    • 2-(pentan-3-yl)propane-1,3-diol
    • EN300-1459177
    • BRN 1847380
    • SCHEMBL5907137
    • DTXSID60180135
    • 1,3-Propanediol, 2-(1-ethylpropyl)-
    • 2-(1-Ethylpropyl)-1,3-propanediol
    • 25462-28-6
    • Inchi: 1S/C8H18O2/c1-3-7(4-2)8(5-9)6-10/h7-10H,3-6H2,1-2H3
    • InChI Key: PMYMNKGSHYYMNT-UHFFFAOYSA-N
    • SMILES: OCC(CO)C(CC)CC

Computed Properties

  • Exact Mass: 146.13074
  • Monoisotopic Mass: 146.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 65.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.935
  • Boiling Point: 242.5°Cat760mmHg
  • Flash Point: 125.6°C
  • Refractive Index: 1.45
  • PSA: 40.46

2-(pentan-3-yl)propane-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1459177-0.05g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
0.05g
$612.0 2023-06-06
Enamine
EN300-1459177-0.1g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
0.1g
$640.0 2023-06-06
Enamine
EN300-1459177-0.25g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
0.25g
$670.0 2023-06-06
Enamine
EN300-1459177-0.5g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
0.5g
$699.0 2023-06-06
Enamine
EN300-1459177-1.0g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
1g
$728.0 2023-06-06
Enamine
EN300-1459177-2.5g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
2.5g
$1428.0 2023-06-06
Enamine
EN300-1459177-5.0g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
5g
$2110.0 2023-06-06
Enamine
EN300-1459177-10.0g
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
10g
$3131.0 2023-06-06
Enamine
EN300-1459177-50mg
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
50mg
$612.0 2023-09-29
Enamine
EN300-1459177-100mg
2-(pentan-3-yl)propane-1,3-diol
25462-28-6
100mg
$640.0 2023-09-29
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD